6-(Benzyloxy)-5,12-naphthacenedione
Description
6-(Benzyloxy)-5,12-naphthacenedione is a derivative of 5,12-naphthacenedione (C₁₈H₁₀O₂), a polycyclic aromatic quinone with applications in pharmaceuticals, dyes, and photochromic materials . The parent compound features a planar naphthacene backbone with two ketone groups at positions 5 and 12.
Properties
Molecular Formula |
C25H16O3 |
|---|---|
Molecular Weight |
364.4g/mol |
IUPAC Name |
6-phenylmethoxytetracene-5,12-dione |
InChI |
InChI=1S/C25H16O3/c26-23-19-12-6-7-13-20(19)24(27)22-21(23)14-17-10-4-5-11-18(17)25(22)28-15-16-8-2-1-3-9-16/h1-14H,15H2 |
InChI Key |
PBKVSUZOMYUVMH-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)COC2=C3C(=CC4=CC=CC=C42)C(=O)C5=CC=CC=C5C3=O |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C3C(=CC4=CC=CC=C42)C(=O)C5=CC=CC=C5C3=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Molecular Differences
The table below summarizes key structural and molecular properties of 6-(Benzyloxy)-5,12-naphthacenedione and related compounds:
*Inferred structure based on analogous derivatives. †Calculated molecular weight.
- Substituent Effects: Phenoxy vs. Benzyloxy: The benzyloxy group introduces a methylene (–CH₂–) spacer between the oxygen and aromatic ring, enhancing lipophilicity and steric bulk compared to phenoxy . This may improve membrane permeability in biological systems but reduce solubility in polar solvents. Hydroxyl Groups: The 6,11-dihydroxy derivative (C₁₈H₁₀O₄) exhibits higher polarity due to –OH groups, enabling hydrogen bonding and aqueous solubility . This contrasts with alkoxy derivatives, which prioritize organic-phase interactions.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
